Cas no 98988-34-2 (N-Despropyl Pergolide 6-Carbonitrile)
98988-34-2 structure
Product Name:N-Despropyl Pergolide 6-Carbonitrile
CAS No:98988-34-2
MF:C17H19N3S
MW:297.417862176895
CID:827293
PubChem ID:15627681
Update Time:2025-07-11
N-Despropyl Pergolide 6-Carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- N-Despropyl Pergolide 6-Carbonitrile
- (6aR,9R,10aR)-9-(methylsulfanylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-7-carbonitrile
- A)-8-[(Methylthio)methyl]-ergoline-6-carbonitrile
- (8beta)-8-[(Methylsulfanyl)methyl]ergoline-6-carbonitrile
- AKOS030254596
- 98988-34-2
- DTXSID40575989
-
- Inchi: 1S/C17H19N3S/c1-21-9-11-5-14-13-3-2-4-15-17(13)12(7-19-15)6-16(14)20(8-11)10-18/h2-4,7,11,14,16,19H,5-6,8-9H2,1H3/t11-,14-,16-/m1/s1
- InChI Key: GZIXEANONFXIBU-DJSGYFEHSA-N
- SMILES: S(C)C[C@H]1CN(C#N)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1
Computed Properties
- Exact Mass: 297.13000
- Monoisotopic Mass: 297.12996879g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 445
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 68.1Ų
Experimental Properties
- PSA: 68.12000
- LogP: 3.28008
N-Despropyl Pergolide 6-Carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-212202-10 mg |
N-Despropyl Pergolide 6-Carbonitrile, |
98988-34-2 | 10mg |
¥3,309.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212202-10mg |
N-Despropyl Pergolide 6-Carbonitrile, |
98988-34-2 | 10mg |
¥3309.00 | 2023-09-05 |
N-Despropyl Pergolide 6-Carbonitrile Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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